N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide

• IUPAC Name: N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C23H20N6O2/c30-23(24-12-21-27-22(28-31-21)17-9-5-2-6-10-17)18-13-29(14-18)20-11-19(25-15-26-20)16-7-3-1-4-8-16/h1-11,15,18H,12-14H2,(H,24,30)
• InChI Key: JQQHORAURFGKGY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=NC(=C2)C3=CC=CC=C3)C(=O)NCC4=NC(=NO4)C5=CC=CC=C5
• Molecular Formula: C23H20N6O2
• Molecular Weight: 412.4 g/mol

Description

N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C23H20N6O2 and its molecular weight is 412.453. The purity is usually 95%.
BenchChem offers high-quality N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Research has focused on synthesizing novel compounds with specific chemical frameworks for biological evaluation, particularly targeting anticancer and anti-inflammatory activities. For example, novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, indicating a structure-activity relationship crucial for designing effective therapeutic agents (Rahmouni et al., 2016). Similarly, compounds with the 1,3,4-oxadiazole moiety have been developed for their potential oral activity and selective inhibition of human neutrophil elastase, highlighting their significance in treating inflammatory diseases (Ohmoto et al., 2001).

Antidiabetic Screening

The synthesis of N-substituted derivatives featuring oxadiazole and pyrimidine rings has been undertaken to assess their antidiabetic properties. This involves evaluating the compounds' ability to inhibit α-amylase, an enzyme crucial in carbohydrate metabolism, indicating potential applications in managing diabetes (Lalpara et al., 2021).

Antimicrobial and Antifungal Activities

Compounds incorporating the pyrimidine structure have been synthesized and tested for their antimicrobial and antifungal efficacies. This research is critical for identifying new therapeutic agents against resistant microbial strains. For instance, polysubstituted and condensed pyrazolopyranopyrimidine and pyrazolopyranotriazine derivatives have been evaluated, showing significant antimicrobial activity, which underscores the potential of such compounds in developing new antimicrobial agents (Hafez et al., 2015).